Cas no 287493-15-6 (2-Bromo-9,9-diethylfluorene)

• Product Name: 2-Bromo-9,9-diethylfluorene
• CAS No: 287493-15-6
• MF: C₁₇H₁₇Br
• MW: 301.220884084702
• MDL: MFCD09909863
• CID: 67483
• PubChem ID: 354334296
• Update Time: 2025-05-24

2-Bromo-9,9-diethylfluorene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-9,9-diethyl-9H-fluorene
• 2-Bromo-9,9-diethylfluorene
• 2-bromanyl-9,9-diethyl-fluorene
• 2-bromo-9,9'-diethylfluorene
• 9H-Fluorene,2-bromo-9,9-diethyl
• 9H-Fluorene, 2-bromo-9,9-diethyl-
• 2-Bromo-9,9-diethyl-9H-fluorene;2-Bromo-9,9'-diethylfluorene
• C17H17Br
• 9,9-Diethyl-2-bromofluorene
• HJXPGCTYMKCLTR-UHFFFAOYSA-N
• 9H-Fluorene,2-bromo-9,9-diethyl-
• 5487AJ
• TRA0069471
• SY015799
• AX8072097
• AB0054318
• A819578
• 493B156
• AKOS015895999
• FT-0654080
• 2,4-diaminodiphenylmethane
• 2-bromo-9,9-diethyl-fluorene
• 2-Bromo-9 pound not9-diethylfluorene
• B5126
• DS-17220
• 287493-15-6
• MFCD09909863
• CS-0152567
• DTXSID10478034
• SCHEMBL431788
• DTXCID80428844
• 834-349-2

• MDL： MFCD09909863
• Inchi： 1S/C17H17Br/c1-3-17(4-2)15-8-6-5-7-13(15)14-10-9-12(18)11-16(14)17/h5-11H,3-4H2,1-2H3
• InChI Key： HJXPGCTYMKCLTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC=CC=3C(CC)(CC)C=2C=1

Computed Properties

• Exact Mass: 300.05100
• Monoisotopic Mass: 300.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.2

Experimental Properties

• Color/Form: No data available
• Density: 1.265
• Melting Point: 52.0 to 56.0 deg-C
• Boiling Point: 163°C/2mmHg(lit.)
• Flash Point: 179.671℃
• Refractive Index: 1.587
• PSA: 0.00000
• LogP: 5.53560

2-Bromo-9,9-diethylfluorene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Bromo-9,9-diethylfluorene

2-Bromo-9,9-Diethylfluorene: A Comprehensive Overview

The compound 2-Bromo-9,9-diethylfluorene (CAS No. 287493-15-6) is a significant molecule in the field of organic chemistry, particularly within the realm of fluorene derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. In this article, we delve into the characteristics, synthesis, and recent advancements related to 2-Bromo-9,9-diethylfluorene.

Fluorene derivatives have been extensively studied for their versatile properties. The parent compound, fluorene, is a bicyclic aromatic hydrocarbon with a fused benzene ring system. The substitution of bromine at the 2-position and ethyl groups at the 9-position in 2-Bromo-9,9-diethylfluorene introduces unique electronic and steric effects that enhance its reactivity and functionality. This makes it an attractive candidate for applications in organic electronics, materials science, and medicinal chemistry.

Recent research has focused on the synthesis of 2-Bromo-9,9-diethylfluorene through various methodologies. One prominent approach involves the bromination of fluorene derivatives using electrophilic bromination techniques. The selective introduction of bromine at the 2-position is achieved through careful control of reaction conditions to avoid undesired side reactions. Similarly, the substitution of ethyl groups at the 9-position is typically accomplished via nucleophilic aromatic substitution or Friedel-Crafts alkylation reactions.

The physical and chemical properties of 2-Bromo-9,9-diethylfluorene are critical for its application in different fields. Its solubility in organic solvents facilitates its use in solution-based processes such as thin-film deposition for electronic devices. Additionally, the compound exhibits photoluminescent properties under UV light due to its extended conjugated system. These characteristics make it a promising material for optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In terms of biological applications, recent studies have explored the potential of 2-Bromo-9,9-diethylfluorene as a precursor for drug delivery systems or imaging agents. The bromine substituent can serve as a reactive site for further functionalization with bioactive molecules or targeting ligands. Furthermore, its ability to undergo various coupling reactions makes it a valuable intermediate in organic synthesis.

From an environmental standpoint, understanding the degradation pathways of 2-Bromo-9,9-diethylfluorene is essential for assessing its ecological impact. Research has shown that under specific conditions such as UV irradiation or enzymatic degradation, the compound can undergo cleavage reactions that reduce its persistence in natural systems.

In conclusion, 2-Bromo-9,9-diethylfluorene (CAS No. 287493-15-6) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research aimed at harnessing its potential in advanced materials and therapeutic agents.